2-Butyne-1,4-diol

Specification

• Description: 1,4-butynediol appears as white to light-brown solid or brownish-yellow aqueous solution. Solid sinks and mixes with water. (USCG, 1999); But-2-yne-1,4-diol is a butynediol that is but-2-yne substituted by hydroxy groups at positions 1 and 4.
• CAS No.: 110-65-6
• Molecular Formula: C4H6O2; OHCH2CCCH2OH; C4H6O2
• Molecular Weight: 86.09 g/mol
• IUPAC Name: but-2-yne-1,4-diol
• Standard InChI: InChI=1S/C4H6O2/c5-3-1-2-4-6/h5-6H,3-4H2
• Standard InChI Key: DLDJFQGPPSQZKI-UHFFFAOYSA-N
• Impurities: 0.5% water; 1% butane-1,4-diol
• SMILES: C(C#CCO)O
• Canonical SMILES: C(C#CCO)O
• Boiling Point: 460 °F at 760 mm Hg (USCG, 1999); 238.0 °C; 238 °C; No boiling point at normal pressure; decomposes at >160 °C
• Colorform: Plates from benzene and ethyl acetate; White, orthorhombic crystals; WHITE TO LIGHT YELLOW; Yellow scaley solid at 20 °C and 1,013 hPa
• Flash Point: 263 °F (USCG, 1999); 263 °F (OPEN CUP); 152 °C
• Melting Point: 50.0 °C; 50 °C; 58 °C